Cas no 1209-83-2 (Phenanthrene,9,10-dihydro-4,5-dimethyl-)

Phenanthrene,9,10-dihydro-4,5-dimethyl- structure
1209-83-2 structure
Product Name:Phenanthrene,9,10-dihydro-4,5-dimethyl-
CAS No:1209-83-2
MF:C16H16
MW:208.298244476318
CID:198922
PubChem ID:278082
Update Time:2025-04-19

Phenanthrene,9,10-dihydro-4,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Phenanthrene,9,10-dihydro-4,5-dimethyl-
    • 4,5-dimethyl-9,10-dihydrophenanthrene
    • 9,10-Dihydro-4,5-dimethylphenanthrene
    • 4,10-dihydrophenanthrene]
    • 4,5-Dimethyl-9,10-dihydrophenanthren
    • 4,5-Dimethyl-9,10-dihydro-phenanthren
    • 4,5-dimethyl-9,10-dihydro-phenanthrene
    • 9,10-Dihydro-4,5-dimethylphenanthren
    • 9,10-Dihydro-4,5-dimethyl-phenanthren
    • 9,5-dimethylphenanthrene
    • AC1L5NAY
    • AC1Q1IV4
    • AR-1L0196
    • CTK4B2120
    • NSC127196
    • Phenanthrene, 9,10-dihydro-4,5-dimethyl-
    • Phenanthrene,10-dihydro-4,5-dimethyl-
    • 1209-83-2
    • DTXSID90298974
    • NSC-127196
    • Inchi: 1S/C16H16/c1-11-5-3-7-13-9-10-14-8-4-6-12(2)16(14)15(11)13/h3-8H,9-10H2,1-2H3
    • InChI Key: PQQHEWUCMWFIJP-UHFFFAOYSA-N
    • SMILES: C1C2C=CC=C(C)C=2C2C(C)=CC=CC=2C1

Computed Properties

  • Exact Mass: 208.12528
  • Monoisotopic Mass: 208.125
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 1.048
  • Boiling Point: 340.6°Cat760mmHg
  • Flash Point: 169.4°C
  • Refractive Index: 1.601
  • PSA: 0
  • LogP: 4.06900

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